Cas no 19375-62-3 (Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate
• CAS No: 19375-62-3
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• MDL: MFCD06655831
• CID: 219607
• PubChem ID: 4962410
• Update Time: 2025-10-30

Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-amino-1-[(ethylamino)thioxomethyl]-, ethyl ester
• ethyl 5-amino-1-(ethylcarbamothioyl)pyrazole-4-carboxylate
• ETHYL 5-AMINO-1-[(ETHYLAMINO)CARBONOTHIOYL]-1H-PYRAZOLE-4-CARBOXYLATE
• 5-amino-1-(ethyl-thiocarbamoyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• 5-Amino-1-(ethyl-thiocarbamoyl)-pyrazol-4-carbonsaeure-ethylester
• AC1NLQLA
• AC1Q31EG
• AG-E-41619
• CTK4E1347
• HMS1728M12
• ethyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate
• 19375-62-3
• AKOS009003509
• EN300-13398
• SR-01000068802
• MFCD06655831
• DTXSID60407091
• SR-01000068802-1
• Z90122770
• G23710
• Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD06655831
• Inchi： 1S/C9H14N4O2S/c1-3-11-9(16)13-7(10)6(5-12-13)8(14)15-4-2/h5H,3-4,10H2,1-2H3,(H,11,16)
• InChI Key： PXFQGBKUXITKEN-UHFFFAOYSA-N
• SMILES： S=C(NCC)N1C(=C(C(=O)OCC)C=N1)N

Computed Properties

• Exact Mass: 242.08392
• Monoisotopic Mass: 242.083746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 1.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 389.7±45.0 °C at 760 mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.627
• PSA: 82.17
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate

Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate (CAS No. 19375-62-3): A Comprehensive Overview

Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate (CAS No. 19375-62-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and application of this compound.

The chemical structure of Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate is defined by its pyrazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of an amino group at the 5-position and an ethylcarbamothioyl group at the 1-position imparts unique properties to this molecule. The ethyl ester group at the 4-position further enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis.

Synthesis methods for Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate have been extensively studied. One common approach involves the reaction of ethyl acetoacetate with hydrazine to form the pyrazole ring, followed by subsequent modifications to introduce the desired functional groups. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions and catalysts that minimize waste and energy consumption.

The biological activities of Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate have been a focus of numerous studies. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, it has demonstrated antiviral activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings have sparked interest in its potential as a broad-spectrum antiviral agent.

In the realm of pharmaceutical research, Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate has been explored for its role in drug discovery and development. Its ability to modulate various biological pathways, such as those involved in inflammation and viral replication, makes it a valuable lead compound for further optimization. Recent studies have also investigated its potential as a prodrug, where it can be metabolized in vivo to release active metabolites with enhanced therapeutic effects.

The pharmacokinetic properties of Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate are crucial for understanding its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for developing effective drug formulations. Additionally, its low toxicity and high safety margin make it suitable for long-term therapeutic use.

Recent clinical trials have provided valuable insights into the safety and efficacy of Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate. Phase I trials have demonstrated its tolerability and safety in healthy volunteers, while Phase II trials are currently underway to evaluate its therapeutic potential in specific disease conditions. Preliminary results are promising, with significant improvements observed in patients with inflammatory disorders and viral infections.

In conclusion, Ethyl 5-Amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate (CAS No. 19375-62-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new avenues for its use, highlighting its potential to address unmet medical needs.